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Compound of Interest

Compound Name: Aluminum lactate

Cat. No.: B044824

Technical Support Center: Aluminum Lactate

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on effectively dissolving aluminum lactate
powder. Below you will find troubleshooting guides, frequently asked questions (FAQS),
detailed experimental protocols, and relevant technical data to support your experiments.

Physical and Chemical Properties of Aluminum
Lactate

Property Value Citations

Chemical Formula CoH15Al09 [1]

Molecular Weight 294.19 g/mol [2][3]
White to off-white crystalline

Appearance [21[3]
powder

Melting Point >300 °C [2][3]

) 3.0 - 4.0 (for 100 g/L solution

pH of Solution [4]

at 25°C)

Store in a cool, dry, well-
Storage ventilated area in a tightly [5]

closed container.
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Solubility Data

The solubility of aluminum lactate is highly dependent on the solvent, temperature, and pH.
While readily soluble in water, quantitative data in common organic solvents is not readily
available in published literature.

Solubility at 20- o
Solvent Notes Citations
25°C (g/100 mL)

Very soluble.
Dissolution rate is
significantly increased
Water > 10 g/100 mL ) [4][6]
with heat. The
resulting solution is

acidic (pH 3-4).

Generally considered
Ethanol Data not available insoluble or poorly

soluble.

Generally considered
Methanol Data not available insoluble or poorly

soluble.

No quantitative data

DMSO Data not available ]

available.

Generally considered
Acetone Data not available insoluble or poorly

soluble.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide

Q1: My aluminum lactate powder is not dissolving in
water, or the solution is cloudy. What should | do?

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB7338551_EN.htm
https://www.lohtragon.com/products/product-finder/lohtragonr-l87-type-6/
https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

This is a common issue that can typically be resolved by adjusting your methodology. The most
likely causes are low temperature or incorrect pH.

o Temperature: Aluminum lactate dissolves much more effectively and rapidly in warm or hot
water.[7] Try heating the solvent to 50-70°C before adding the powder.

e Agitation: Ensure you are using continuous and vigorous agitation, such as a magnetic
stirrer.

e Time: Some aluminum salts can be slow to dissolve. If the solution appears cloudy, continue
stirring in warm water for an extended period (e.g., 30-60 minutes). For stubborn batches,
leaving the solution to stir overnight at room temperature may help achieve full dissolution.[8]

e pH: Aluminum salts are most insoluble in the neutral pH range (approx. 6-8). If your water is
neutral or slightly alkaline, or if you are dissolving the powder into a buffered solution, the
aluminum may precipitate as aluminum hydroxide. Since aluminum lactate naturally forms
an acidic solution (pH 3-4), using deionized water is recommended to avoid pH shifts.
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Is the solvent heated?
(e.g., 50-70°C)

Are you using a buffered solution
or neutral pH water?

No

Has sufficient time passed
with agitation?
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Fig 1. Troubleshooting workflow for aluminum lactate dissolution.

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b044824?utm_src=pdf-body-img
https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Q2: | added my aqueous aluminum lactate stock
solution to my cell culture medium and a precipitate
formed immediately. What happened?

This is likely due to the reaction of aluminum ions with components in your medium.

e Phosphate Interaction: Cell culture media are typically buffered with phosphate salts.
Aluminum ions (AR*) have a very high affinity for phosphate and will readily form highly
insoluble aluminum phosphate.

e pH Shift: Your aluminum lactate stock solution is acidic (pH 3-4). When added to the neutral
pH (7.2-7.4) of the cell culture medium, the localized pH drop followed by rapid neutralization
can cause aluminum hydroxide to precipitate. Aluminum hydroxide has its lowest solubility at
this neutral pH range.

Solution:

o Test the compatibility of aluminum lactate with your specific medium at the desired final
concentration in a small-scale pilot experiment before treating your cells.

o Consider using a low-phosphate medium formulation if your experiment allows.

» Add the stock solution very slowly, dropwise, to the medium while swirling vigorously to
minimize localized concentration and pH shocks.

Q3: Can | dissolve aluminum lactate in ethanol,
methanol, or DMSO?

There is no reliable, published quantitative data on the solubility of aluminum lactate in these
common organic solvents. Anecdotal and older sources often classify it as insoluble in
alcohols.[5] If your experiment requires a non-aqueous solvent, you must perform small-scale
solubility tests to determine its suitability for your application. See the protocol section below for
guidance.
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Q4: My solution pH is critical. How does dissolving
aluminum lactate affect it?

Dissolving aluminum lactate powder in unbuffered water will produce an acidic solution with a
pH between 3.0 and 4.0.[4] This is due to the hydrolysis of the aluminum ion. If you need to
maintain a neutral pH, you will need to buffer your final solution. However, be mindful of using
phosphate-based buffers due to the high risk of precipitation (see Q2).

Experimental Protocols
Protocol 1: Standard Method for Dissolving Aluminum
Lactate in Water

This protocol is designed to prepare a stock solution of aluminum lactate in water efficiently.
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Fig 2. Experimental workflow for dissolving aluminum lactate in water.
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Methodology:

e Preparation: Place a magnetic stir bar into a clean glass beaker and add the required volume
of deionized water.

o Heating: Place the beaker on a magnetic stir plate with a heating function. Begin stirring and
gently heat the water to 50-70°C.

e Weighing: Accurately weigh the desired amount of aluminum lactate powder.

o Addition: Slowly add the powder to the warm, stirring water. Adding the powder gradually to
the vortex will aid dispersion and prevent clumping.

» Dissolution: Continue to stir the solution until all the powder has dissolved and the solution is
clear and free of particulates. This may take 15-30 minutes depending on the concentration.

o Cooling: Once dissolved, turn off the heat and allow the solution to cool to room temperature
while stirring continues.

o Storage: Transfer the solution to a sterile, sealed container. Store at room temperature.[2]

Protocol 2: General Method for Testing Solubility in
Organic Solvents

Use this protocol to assess the solubility of aluminum lactate in a solvent for which no data is
available.

Methodology:

e Small Scale Test: Add a small, measured volume (e.g., 1 mL) of the desired solvent (e.qg.,
ethanol, DMSO) to a small vial.

¢ Incremental Addition: Add a very small, pre-weighed amount of aluminum lactate powder
(e.g., 1 mg) to the vial.

o Agitation: Cap the vial and agitate vigorously. Use a vortex mixer if available. Sonication in a
water bath can also be tested to aid dissolution.
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e Observation: Observe if the powder dissolves completely.

« Titration: If the powder dissolves, continue adding small, pre-weighed increments of powder,
agitating thoroughly after each addition, until no more powder will dissolve and solid particles
remain.

o Calculation: Calculate the approximate solubility by dividing the total mass of dissolved
powder by the volume of the solvent.

o Temperature Effects: Repeat the process at an elevated temperature (use caution with
flammable solvents) to determine if heat improves solubility.

Biological Context: Lactate Anion Signaling

While aluminum lactate's primary roles in drug development are often as an astringent or a
component in formulations, the lactate anion itself is a key signaling molecule in human
physiology. Understanding these pathways can provide important context for researchers.
Lactate, once dismissed as a metabolic waste product, is now recognized as a critical player in
cell-to-cell communication, regulating metabolism, inflammation, and immune responses. It
exerts its effects primarily through the activation of the G protein-coupled receptor, HCAL (also
known as GPR81).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b044824?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Aluminium_lactate
https://www.usbio.net/biochemicals/162606/Aluminum%20L-Lactate/data-sheet
http://www.lacticacid.net/aluminumlactatemanufacturers.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7338551_EN.htm
https://ammol.org/aluminumlactatesafetydatasheet.html
https://www.lohtragon.com/products/product-finder/lohtragonr-l87-type-6/
https://www.ncbi.nlm.nih.gov/books/NBK597316/
https://www.ncbi.nlm.nih.gov/books/NBK597316/
https://www.lohmann-minerals.com/products/product-finder/aluminium-lactate/
https://www.benchchem.com/product/b044824#dissolving-aluminum-lactate-powder-effectively-in-various-solvents
https://www.benchchem.com/product/b044824#dissolving-aluminum-lactate-powder-effectively-in-various-solvents
https://www.benchchem.com/product/b044824#dissolving-aluminum-lactate-powder-effectively-in-various-solvents
https://www.benchchem.com/product/b044824#dissolving-aluminum-lactate-powder-effectively-in-various-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044824?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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